Cas no 28487-17-4 (Cyclohexanone,2-[2-(4-pyridinyl)ethyl]-)

• Product Name: Cyclohexanone,2-[2-(4-pyridinyl)ethyl]-
• CAS No: 28487-17-4
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 266234
• PubChem ID: 238441
• Update Time: 2025-04-19

Cyclohexanone,2-[2-(4-pyridinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2-[2-(4-pyridinyl)ethyl]-
• 2-(2-pyridin-4-ylethyl)cyclohexan-1-one
• 2-(2-[4]Pyridyl-aethyl)-cyclohexanon
• 2-(2-[4]pyridyl-ethyl)-cyclohexanone
• 2-(2-pyridin-4-yl-ethyl)-cyclohexanone
• 2-(4-Pyridylethyl)-cyclohexanon
• 2-[2-(pyridin-4-yl)ethyl]cyclohexanone
• 2-< 2-(4-Pyridyl-ethyl)> -cyclohexanon
• AC1L60ZW
• AC1Q6J19
• AR-1D6678
• CTK4G1576
• HMS3092L15
• NSC42786
• SMR001527203
• AKOS017983554
• DTXSID30285787
• CHEMBL1905595
• 28487-17-4
• NSC-42786
• MLS002608455

• Inchi： 1S/C13H17NO/c15-13-4-2-1-3-12(13)6-5-11-7-9-14-10-8-11/h7-10,12H,1-6H2
• InChI Key： ZFJZMLITADDWGG-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1CCC1C=CN=CC=1

Computed Properties

• Exact Mass: 203.13111
• Monoisotopic Mass: 203.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.045
• Boiling Point: 346.5°Cat760mmHg
• Flash Point: 171.3°C
• Refractive Index: 1.526
• PSA: 29.96
• LogP: 2.77350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives